2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide

• IUPAC Name: 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide
• InChI: InChI=1S/C16H16FNO2/c17-14-8-4-5-12(9-14)10-16(20)18-15(11-19)13-6-2-1-3-7-13/h1-9,15,19H,10-11H2,(H,18,20)
• InChI Key: GHNTUVOFKWYSPN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CO)NC(=O)CC2=CC(=CC=C2)F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide, also known as FPEA, is a chemical compound that has been the subject of scientific research due to its potential as a therapeutic agent. FPEA belongs to the class of compounds known as phenylacetamides, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide is not fully understood, but it is thought to involve modulation of the brain's neurotransmitter systems, particularly the serotonergic and dopaminergic systems. 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter systems, antioxidant activity, and anti-inflammatory effects. 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has also been shown to improve mitochondrial function, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide as a research compound is its relatively low toxicity and lack of significant side effects. However, 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide is not widely available and can be expensive to synthesize, which may limit its use in some research settings.

Future Directions

Future research on 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide could explore its potential as a therapeutic agent in a range of conditions, including depression, anxiety, and cognitive impairment. Additional studies could also investigate the mechanisms underlying 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide's effects and identify potential targets for drug development. Finally, further research could explore the potential of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide as a neuroprotective agent in conditions such as Parkinson's disease and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide can be achieved through a multi-step process that involves the reaction of 3-fluoroaniline with 2-bromo-1-phenylethanol to form 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)amine. This intermediate product is then treated with acetic anhydride to yield 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide.

Scientific Research Applications

2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has been studied for its potential as a therapeutic agent in a range of conditions, including depression, anxiety, and cognitive impairment. In animal studies, 2-(3-fluorophenyl)-N-(2-hydroxy-1-phenylethyl)acetamide has been shown to exhibit antidepressant and anxiolytic effects, as well as improve cognitive function.